N-(Methoxymethyl)-N-[(trimethylsilyl)methyl]ethanamine

• Molecular Formula: C8H21NOSi
• Molecular Weight: 175.34 g/mol
• IUPAC Name: N-(methoxymethyl)-N-(trimethylsilylmethyl)ethanamine
• InChI: InChI=1S/C8H21NOSi/c1-6-9(7-10-2)8-11(3,4)5/h6-8H2,1-5H3
• InChI Key: UENHYILPGMHXTQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(COC)C[Si](C)(C)C

Description

N-(Methoxymethyl)-N-[(trimethylsilyl)methyl]ethanamine is a useful research compound. Its molecular formula is C8H21NOSi and its molecular weight is 175.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

18.0 g (0.13 mol) of potassium carbonate, 121.8 g (3.80 mol) of methanol and 60.0 g (2.00 mol) of paraformaldehyde are initially charged and cooled to −5° C. At this temperature, within 30 min, 262.6 g (2.00 mol) of ethyltrimethylsilanylmethylamine are metered in. The biphasic reaction mixture is stirred at −5° C. for a further 1 h and then warmed to room temperature within 20 min. Within 1 min, 382 g of pentane are metered in. The biphasic reaction mixture is separated and the upper, organic phase is dried azeotropically for 2 h. The organic phase is concentrated and then fractionally distilled. Yield 228.5 g (71%) of a colorless liquid.